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Compound of Interest

Methyl 2-(benzo[D]oxazol-2-
YL )acetate

Cat. No.: B1268233

Compound Name:

Technical Guide: Methyl 2-(benzo[d]oxazol-2-
yl)acetate

For the Attention of: Researchers, Scientists, and Drug Development Professionals

Preamble: This technical guide addresses the chemical compound "Methyl 2-
(benzo[d]oxazol-2-yl)acetate". Initial investigations have revealed a significant scarcity of
detailed, publicly available technical data, including experimental protocols and comprehensive
biological activity studies for this specific molecule. Therefore, this document provides the core
identifying information for Methyl 2-(benzo[d]oxazol-2-yl)acetate and subsequently broadens
its scope to encompass the wider class of benzoxazole derivatives, for which more extensive
research is accessible. This approach is intended to provide a valuable resource for
researchers in the field by highlighting the general synthetic strategies and potential biological
relevance of this class of compounds.

Core Compound Identification: Methyl 2-
(benzo[d]oxazol-2-yl)acetate

Below are the fundamental chemical identifiers for the specified compound.
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Identifier Value Source
CAS Number 75762-23-1 [1][21[3]
Molecular Formula C10H9NOs [3]
Molecular Weight 191.18 g/mol

Overview of Benzoxazole Derivatives: Synthesis
and Biological Significance

Benzoxazoles are a prominent class of heterocyclic compounds characterized by a fused
benzene and oxazole ring system. This structural motif is a key feature in numerous
compounds with a wide array of biological activities, making them a subject of considerable
interest in medicinal chemistry and drug development.

General Synthesis Strategies

The synthesis of benzoxazole derivatives often involves the condensation of a 2-aminophenol
with a carboxylic acid or its derivative. A general workflow for the synthesis of compounds
related to Methyl 2-(benzo[d]oxazol-2-yl)acetate is depicted below.
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Caption: General synthetic workflow for benzoxazole derivatives.

Biological Activities of Benzoxazole Derivatives

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.bocsci.com/products/main-product-7.html?page=10378
https://eosmedchem-lena.blog.jp/archives/7150154.html
http://www.bio-fount.com/cn/goods2/361922_5.html
http://www.bio-fount.com/cn/goods2/361922_5.html
https://www.benchchem.com/product/b1268233?utm_src=pdf-body
https://www.benchchem.com/product/b1268233?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268233?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The benzoxazole scaffold is a privileged structure in medicinal chemistry due to its presence in
a variety of biologically active molecules. Research into derivatives of this class has revealed a
broad spectrum of potential therapeutic applications.

Table of Biological Activities for Various Benzoxazole Derivatives:

Biological Activity Description

Certain benzoxazole derivatives have
Antimicrobial demonstrated inhibitory activity against various

strains of bacteria and fungi.

Some compounds based on the benzoxazole
. structure have been investigated for their
Anticancer _ S
potential to inhibit the growth of cancer cell

lines.

The benzoxazole core is found in molecules that

Anti-inflammatory
exhibit anti-inflammatory properties.

It is important to note that these activities are characteristic of the broader class of benzoxazole
derivatives and have not been specifically documented for Methyl 2-(benzo[d]oxazol-2-
yl)acetate in the available literature.

Experimental Protocols for a Related Compound

Due to the lack of specific experimental data for Methyl 2-(benzo[d]oxazol-2-yl)acetate, the
following section provides a representative synthesis protocol for a structurally related
benzoxazole derivative as a reference for researchers.

Disclaimer: The following protocol is for a related compound and should be adapted and
optimized for the synthesis of Methyl 2-(benzo[d]oxazol-2-yl)acetate.

lllustrative Synthesis of a Benzoxazole Derivative

Objective: To provide a general methodology for the synthesis of a benzoxazole derivative
through the condensation of a 2-aminophenol with a dicarbonyl compound, followed by
cyclization.
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Materials:

2-Aminophenol

Appropriate dicarbonyl compound (e.g., a keto-ester)

Acid or base catalyst

Suitable solvent (e.g., ethanol, acetic acid)

Procedure:

Dissolve equimolar amounts of 2-aminophenol and the dicarbonyl compound in the chosen
solvent.

e Add a catalytic amount of an acid (e.g., p-toluenesulfonic acid) or a base (e.g., piperidine).

o Reflux the reaction mixture for a specified period, monitoring the reaction progress by thin-
layer chromatography (TLC).

o Upon completion, cool the reaction mixture to room temperature.
e Remove the solvent under reduced pressure.

o Purify the crude product by recrystallization or column chromatography to obtain the desired
benzoxazole derivative.

Signaling Pathways and Logical Relationships

As no specific biological signaling pathways have been elucidated for Methyl 2-
(benzo[d]oxazol-2-yl)acetate, a logical diagram illustrating the general process of drug
discovery and development, which is relevant to the investigation of novel compounds like
benzoxazole derivatives, is provided below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [*"Methyl 2-(benzo[d]oxazol-2-yl)acetate" CAS number
and molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1268233#methyl-2-benzo-d-oxazol-2-yl-acetate-cas-
number-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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